2-(Methylsulfanyl)-6-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-methylsulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C8H5F3N2S/c1-14-7-5(4-12)2-3-6(13-7)8(9,10)11/h2-3H,1H3
• InChI Key: BVVISEWICREHLG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=N1)C(F)(F)F)C#N
• Molecular Formula: C8H5F3N2S
• DSSTOX Substance ID: DTXSID001195648
• Molecular Weight: 218.20 g/mol
• CAS No.: 478050-35-0

Description

The compound “2-(Methylsulfanyl)-6-(trifluoromethyl)nicotinonitrile” is a complex organic molecule. It contains a trifluoromethyl group (CF3), a methylsulfanyl group (CH3S), and a nitrile group (CN), all attached to a nicotinonitrile base.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into organic molecules through radical trifluoromethylation. Methylsulfanyl groups can be introduced through various methods, including reactions with dimethyl sulfoxide.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the electronic structure of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it might undergo reactions typical of nitriles, trifluoromethyl groups, and methylsulfanyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative and lipophilic, which could influence the compound’s solubility and reactivity.

Mechanism of Action

Target of Action

The primary targets of 2-(Methylsulfanyl)-6-(trifluoromethyl)nicotinonitrile are currently unknown. This compound is a derivative of 2-(Trifluoromethyl)nicotinonitrile , which is known to play an important role in pharmaceuticals, agrochemicals, and materials . .

Mode of Action

It’s possible that it may interact with its targets in a similar manner to other trifluoromethyl compounds, which often involve radical trifluoromethylation .

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the presence of a trifluoromethyl group, it could be of interest in the development of new pharmaceuticals or agrochemicals.

Biochemical Analysis

Biochemical Properties

2-(Methylsulfanyl)-6-(trifluoromethyl)nicotinonitrile plays a significant role in biochemical reactions due to the presence of both methylsulfanyl and trifluoromethyl groups. These functional groups can interact with various enzymes, proteins, and other biomolecules. For instance, the trifluoromethyl group is known to enhance the lipophilicity of the compound, which can influence its interaction with lipid membranes and proteins. The methylsulfanyl group can participate in redox reactions, potentially interacting with thiol-containing enzymes and proteins .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the trifluoromethyl group can affect the activity of enzymes involved in metabolic pathways, leading to changes in metabolite levels and fluxes . Additionally, the compound’s interaction with cell membranes can alter membrane fluidity and permeability, impacting cellular homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. The compound can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, the trifluoromethyl group can form strong interactions with hydrophobic pockets in enzymes, potentially inhibiting their activity . Additionally, the methylsulfanyl group can undergo oxidation-reduction reactions, influencing the redox state of the cell and affecting gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that determine its long-term effects on cellular function. Studies have shown that the compound is relatively stable under physiological conditions, but it can undergo degradation in the presence of strong oxidizing agents . Long-term exposure to the compound can lead to cumulative effects on cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhancing metabolic activity and improving cellular function . At high doses, the compound can become toxic, leading to adverse effects such as oxidative stress, inflammation, and cell death . Threshold effects have been observed, where the compound’s impact on cellular function changes dramatically beyond a certain dosage .

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound can be metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates . These intermediates can further interact with other biomolecules, influencing metabolic flux and metabolite levels. The trifluoromethyl group can also affect the compound’s metabolic stability, making it resistant to certain enzymatic degradation pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its chemical properties. The compound can interact with transporters and binding proteins, facilitating its movement across cell membranes . Additionally, the lipophilic nature of the trifluoromethyl group allows the compound to accumulate in lipid-rich tissues, affecting its localization and activity .

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, such as the mitochondria or endoplasmic reticulum, where it exerts its biochemical effects . The methylsulfanyl group can undergo modifications that influence the compound’s localization and function within the cell .